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This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals overcome common
challenges encountered during the training of Physics-Informed Neural Networks (PINNS).

Troubleshooting Guide

This section addresses specific issues that can arise during PINN training, offering potential
solutions and detailed experimental protocols.

Q1: My PINN training loss is stagnating or oscillating significantly. What are the first steps to
troubleshoot this?

Al: Loss stagnation or oscillation is a common issue in PINN training, often pointing to
problems with the learning rate, network architecture, or the balance of loss terms.

Initial Diagnostic Steps:

o Adjust the Learning Rate: A learning rate that is too high can cause the loss to oscillate,
while one that is too low can lead to stagnation. Start with a moderately large learning rate
(e.g., 0.1) and observe the loss evolution. If it oscillates, gradually reduce the learning rate.
[1] A ReduceLROnPIlateau learning rate scheduler, available in both TensorFlow and
PyTorch, can be highly effective. This callback allows you to decrease the learning rate when
the loss metric has stopped improving.[1]
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» Examine Network Architecture: For many PDE problems, shallow and wide networks tend to
perform better than deep and narrow ones.[1] If you are using a very deep network, try
reducing the number of hidden layers and increasing the number of neurons per layer.

o Check Input Normalization: Failing to normalize the input data to a consistent range (e.g.,
[-1, 1]) can significantly hinder convergence.[1] It is crucial to incorporate this normalization
step into the network architecture itself to ensure that the gradients are calculated correctly
with respect to the original, un-normalized inputs.[1]

Experimental Protocol: Implementing Input Normalization within the Network

o Determine Domain Boundaries: Identify the minimum and maximum values for each of your

input dimensions (e.g., X_min, X_max, t_min, t_max).

o Create a Normalization Layer: Add a preliminary layer to your neural network model that
scales the inputs. This can be a simple lambda layer or a custom layer.

o TensorFlow/Keras Example:

o Train the Network: Proceed with training as usual. The normalization is now an integral part
of the model, and the automatic differentiation will correctly handle the scaling.

Q2: My PINN converges to a trivial or physically incorrect solution. How can | guide the training
towards the correct solution?

A2: This often indicates an imbalance in the loss function, where the network prioritizes
minimizing one component of the loss (e.g., the PDE residual) at the expense of others (e.g.,
boundary or initial conditions), or it may be converging to an unstable fixed point of the system.

Potential Solutions:

e Loss Weighting: Manually or dynamically adjusting the weights of the different loss
components is a critical step. There is no one-size-fits-all set of weights, and the optimal
values are problem-dependent. Recent research highlights the importance of proper
weighting to balance data fitting and physics consistency.[2][3]
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o Manual Weighting: Start by assigning equal weights to all loss terms. If the network is
failing to satisfy the boundary conditions, for example, increase the weight of the boundary
loss term.

o Dynamic Weighting: More advanced techniques involve dynamically updating the weights
during training. One approach is to use a method based on the Neural Tangent Kernel
(NTK) to adaptively calibrate the convergence rate of different loss components.[4][5]
Another method, Dynamically Normalized PINNs (DN-PINNs), determines the relative
weights based on gradient norms, which are updated during training.[6]

o Regularization for Dynamical Systems: For problems involving dynamical systems, the PINN
might converge to an unstable fixed point, which is a valid mathematical solution to the PDE
but is not the physically correct one. A regularization scheme can be introduced to penalize
solutions that correspond to unstable fixed points.[7][8] This involves calculating the
Jacobian of the system at collocation points and adding a penalty term to the loss if the
eigenvalues indicate instability.[7][8]

o Adaptive Sampling: Instead of a fixed set of collocation points, adaptively resample points in
regions with high errors during training. This focuses the network's attention on the areas
where it is struggling the most.[9]

Experimental Protocol: Implementing a Simple Manual Loss Weighting Scheme

Define Individual Loss Components: In your training script, calculate the loss for the PDE

residual (loss_pde), boundary conditions (loss_bc), and initial conditions (loss_ic) separately.

 Introduce Weight Hyperparameters: Create trainable or tunable weight parameters (e.g.,

w_pde, w_bc, w_ic).

o Combine the Losses: The total loss is a weighted sum of the individual components:
total_loss =w_pde * loss_pde + w_bc * loss_bc + w_ic * loss_ic.

e Tune the Weights: Start with equal weights (e.g., w_pde = 1.0, w_bc = 1.0, w_ic = 1.0).

o |terate and Observe: If, for instance, the solution at the boundaries is inaccurate, increase
w_bc (e.g., to 10.0 or 100.0) and retrain. Monitor the individual loss components to see how

they respond to the new weighting.
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Caption: A flowchart for troubleshooting PINN training instability.

Frequently Asked Questions (FAQS)

Q: What is the best optimizer for training PINNs?

A: The choice of optimizer significantly impacts the performance of PINNs. While Adam is a
popular and robust choice for initial training stages, quasi-Newton methods like L-BFGS can
achieve more accurate results in fewer iterations.[10][11] A common and effective strategy is a
two-stage approach:

o Adam: Use the Adam optimizer for a large number of initial iterations to navigate the complex
loss landscape and avoid saddle points.[10]

e L-BFGS: Switch to the L-BFGS optimizer to fine-tune the solution and accelerate
convergence to a sharp minimum.[10][11]

Recent studies have also shown that advanced optimizers like SSBroyden with Wolfe line-
search can be highly effective and reliable for training PINNs.[12]
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o Recommended
Optimizer Strengths Weaknesses
Usage
o Use for the initial
Robust, good for initial  Can struggle to o
) phase of training (e.g.,
Adam exploration of the loss  converge to sharp ]
o first 1000-10,000
landscape. minima. , _
iterations).[12][13]
More prone to getting o
Incorporates second- ) Use after an initial
] ] trapped in local o ]
order information for o training phase with
L-BFGS minima or saddle

faster convergence to

sharp minima.[12][13]

points if used from the
start.[10]

Adam for fine-tuning.
[10][11]

Adam + L-BFGS

Combines the
strengths of both
optimizers.[10][11]

Requires a two-stage

training process.

A highly
recommended state-
of-the-art training

scheme.[10]

SSBroyden

Strong convergence
properties, effective
for complex PDEs.[12]

Less commonly
available in standard
deep learning

libraries.

For advanced users
seeking optimal

performance.[12]

Q: How do | choose the right activation function for my PINN?

A: The choice of activation function is more critical in PINNs than in standard neural networks

because the network’s outputs are differentiated multiple times.[1]

« Differentiability: The activation function must be differentiable at least n + 1 times, where n is

the order of the highest derivative in your PDE.[1] For example, if your PDE involves a

second-order derivative, you need an activation function with at least three non-zero

derivatives. This makes functions like tanh and sin suitable for many problems, while ReLU

is often a poor choice due to its non-differentiable point at zero.

» Adaptive Activation Functions: Introducing a scalable hyperparameter within the activation

function can significantly improve convergence rates and accuracy.[14][15] This

hyperparameter can be made trainable, allowing the network to learn the optimal activation
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function shape for the specific problem.[14][16] For example, a common adaptive activation
function is ao(a * x), where a is a trainable parameter.

Experimental Workflow for Implementing Adaptive Activation Functions
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l
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Caption: Workflow for using adaptive activation functions in PINNSs.

Q: My PINN is very sensitive to the network architecture. Are there any general guidelines for

designing the network?

A: While the optimal architecture is problem-dependent, here are some general guidelines that

have proven effective:
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o Shallow and Wide Networks: As a rule of thumb, start with a network that is wider rather than
deeper.[1] For example, a network with 4 hidden layers and 50 neurons per layer is often a
better starting point than a network with 10 hidden layers and 20 neurons per layer.

o Ensemble Methods: To improve stability and accuracy, consider using an ensemble of
PINNs. Training multiple PINNs with different random initializations and averaging their
predictions can help to avoid convergence to incorrect solutions.[17]

e Specialized Architectures: For complex problems, more advanced architectures might be
necessary:

o XPINNs (Extended PINNSs): These architectures use domain decomposition, breaking a
large, complex problem into smaller, simpler sub-problems. This can be particularly useful
for problems with discontinuities.

o MoE-PINNs (Mixture of Experts PINNS): This approach uses a gating network to combine
the predictions of several specialized PINNs, each potentially with a different activation
function. This has been shown to work consistently well.[1]

Comparison of Architectural Strategies

Strategy Description Best For
) Fewer hidden layers, more General starting point for most
Shallow & Wide
neurons per layer. PDE problems.[1]
Averaging predictions from Improving robustness and
Ensemble PINNs multiple independently trained avoiding convergence to
PINNS. spurious local minima.[17]

Decomposing the )
) o Problems with complex
XPINNs computational domain into ) . o
, geometries or discontinuities.
subdomains.

_ _ Problems where different
Using a gating network to ) o
. ) regions of the domain might
MoE-PINNs weight the outputs of multiple ) )
benefit from different network
"expert" PINNSs. )
properties.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Improving Physics-Informed
Neural Network (PINN) Stability]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614678#how-to-improve-the-stability-of-pinn-
training]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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